Cas no 497063-42-0 (5-nitro-6-4-(4-nitrophenyl)piperazin-1-ylpyrimidin-4-amine)

• Product Name: 5-nitro-6-4-(4-nitrophenyl)piperazin-1-ylpyrimidin-4-amine
• CAS No: 497063-42-0
• MF: C₁₄H₁₅N₇O₄
• MW: 345.313401460648
• CID: 6089736
• PubChem ID: 4381079
• Update Time: 2025-07-02

5-nitro-6-4-(4-nitrophenyl)piperazin-1-ylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-nitro-6-4-(4-nitrophenyl)piperazin-1-ylpyrimidin-4-amine
• 5-nitro-6-(4-(4-nitrophenyl)piperazin-1-yl)pyrimidin-4-amine
• 4-Pyrimidinamine, 5-nitro-6-[4-(4-nitrophenyl)-1-piperazinyl]-
• SR-01000143968
• SR-01000143968-1
• AKOS001441750
• 5-nitro-6-[4-(4-nitrophenyl)piperazin-1-yl]pyrimidin-4-amine
• AB00668281-01
• F0543-0244
• Z57604832
• 497063-42-0

• Inchi： 1S/C14H15N7O4/c15-13-12(21(24)25)14(17-9-16-13)19-7-5-18(6-8-19)10-1-3-11(4-2-10)20(22)23/h1-4,9H,5-8H2,(H2,15,16,17)
• InChI Key： SZDIOWWSQNEWDW-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(C3=CC=C([N+]([O-])=O)C=C3)CC2)=C([N+]([O-])=O)C(N)=N1

Computed Properties

• Exact Mass: 345.11855199g/mol
• Monoisotopic Mass: 345.11855199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 150Ų

Experimental Properties

• Density: 1.505±0.06 g/cm3(Predicted)
• Boiling Point: 662.9±55.0 °C(Predicted)
• pka: 3.82±0.10(Predicted)

Additional information on 5-nitro-6-4-(4-nitrophenyl)piperazin-1-ylpyrimidin-4-amine

Comprehensive Overview of 5-nitro-6-4-(4-nitrophenyl)piperazin-1-ylpyrimidin-4-amine (CAS No. 497063-42-0)

The compound 5-nitro-6-4-(4-nitrophenyl)piperazin-1-ylpyrimidin-4-amine (CAS No. 497063-42-0) is a nitro-substituted pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperazine ring and nitrophenyl group, has drawn attention for its potential applications in drug discovery and material science. This article delves into its properties, synthesis, and emerging applications while addressing trending topics like green chemistry and AI-driven molecular design.

Chemically, 5-nitro-6-4-(4-nitrophenyl)piperazin-1-ylpyrimidin-4-amine belongs to the class of heterocyclic compounds, which are pivotal in modern medicinal chemistry. The presence of nitro groups enhances its reactivity, making it a candidate for further functionalization. Researchers are exploring its role as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in antibiotic-resistant infections.

Synthesis of this compound typically involves multistep organic reactions, including nucleophilic substitution and condensation. Recent advancements in catalytic methods and solvent-free techniques have improved yields, reflecting the industry's shift toward sustainable chemistry. A 2023 study highlighted its potential as a fluorescence probe, leveraging its nitroaromatic properties for environmental sensing—a hot topic in pollution monitoring technologies.

From a commercial perspective, 497063-42-0 is gaining traction in high-throughput screening libraries. Its structural complexity and hydrogen-bonding capacity make it valuable for virtual screening platforms, a trend accelerated by AI-augmented drug discovery. Questions like "How to optimize nitropyrimidine synthesis?" or "What are the SAR studies of piperazine-pyrimidine hybrids?" frequently appear in academic forums, underscoring its relevance.

Safety and handling of 5-nitro-6-4-(4-nitrophenyl)piperazin-1-ylpyrimidin-4-amine require standard laboratory precautions. While not classified as hazardous under major regulatory frameworks, its nitro functional groups warrant careful storage away from reducing agents. The compound's stability in aqueous solutions and thermal resistance are currently under investigation, with preliminary data suggesting utility in high-temperature applications.

In conclusion, CAS No. 497063-42-0 represents a versatile scaffold bridging medicinal chemistry and material science. As research progresses, its role in addressing global challenges—from drug resistance to smart materials—will likely expand, making it a compound to watch in the coming decade.